Cas no 2229029-89-2 (methyl 4-(carbamothioylmethyl)-2-methylbenzoate)

• Product Name: methyl 4-(carbamothioylmethyl)-2-methylbenzoate
• CAS No: 2229029-89-2
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 6188797
• PubChem ID: 165695057
• Update Time: 2025-10-29

methyl 4-(carbamothioylmethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(carbamothioylmethyl)-2-methylbenzoate
• EN300-1739142
• 2229029-89-2

• Inchi： 1S/C11H13NO2S/c1-7-5-8(6-10(12)15)3-4-9(7)11(13)14-2/h3-5H,6H2,1-2H3,(H2,12,15)
• InChI Key： HWMNYYIIMJFNJP-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(C(=O)OC)=C(C)C=1)N

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.4Ų

Additional information on methyl 4-(carbamothioylmethyl)-2-methylbenzoate

Methyl 4-(Carbamothioylmethyl)-2-Methylbenzoate: A Comprehensive Overview

Methyl 4-(carbamothioylmethyl)-2-methylbenzoate, identified by the CAS number 22290-298-9, is a compound of significant interest in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The molecule consists of a benzoate ester group with a carbamothioylmethyl substituent, making it a versatile building block for further chemical modifications.

The synthesis of methyl 4-(carbamothioylmethyl)-2-methylbenzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. The incorporation of the carbamothioylmethyl group introduces sulfur into the molecule, which is known to enhance certain chemical properties such as stability and reactivity.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical research. Studies have shown that derivatives of methyl 4-(carbamothioylmethyl)-2-methylbenzoate exhibit potential anti-inflammatory and antioxidant activities. These findings are supported by recent research published in prominent journals, where the compound was tested in vitro for its ability to inhibit key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The sulfur-containing group within the molecule contributes to its ability to act as a fungicide or insecticide when formulated appropriately. Field trials conducted in controlled environments have demonstrated moderate efficacy against common agricultural pests, suggesting further investigation into its scalability for commercial use.

The structural versatility of methyl 4-(carbamothioylmethyl)-2-methylbenzoate makes it an attractive candidate for materials science applications as well. Researchers have investigated its potential as a precursor for polymer synthesis, where the benzoate ester group can serve as a reactive site for polymerization reactions. Recent studies have highlighted its compatibility with biodegradable polymers, offering new avenues for sustainable material development.

From an environmental standpoint, understanding the degradation pathways of methyl 4-(carbamothioylmethyl)-2-methylbenzoate is crucial for assessing its ecological impact. Advanced analytical techniques such as high-resolution mass spectrometry and chromatography have been employed to study its breakdown products under various conditions. These studies have revealed that the compound undergoes hydrolysis under alkaline conditions, yielding biodegradable byproducts that pose minimal risk to aquatic ecosystems.

In conclusion, methyl 4-(carbamothioylmethyl)-2-methylbenzoate stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials, this compound is poised to play an increasingly significant role in both academic and industrial settings.